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Compound of Interest

Compound Name: Fructose-L-tryptophan

Cat. No.: B142044

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fructose-L-tryptophan is an Amadori rearrangement product formed from the non-enzymatic
glycation of L-tryptophan with fructose. This compound is of significant interest in food
chemistry, nutrition, and biomedical research due to its potential physiological effects. Accurate
and reliable analytical methods are crucial for its detection and quantification in various
matrices, including food products and biological samples. These application notes provide an
overview of the common analytical techniques and detailed protocols for the determination of
Fructose-L-tryptophan.

Formation of Fructose-L-tryptophan

Fructose-L-tryptophan is formed through the Maillard reaction, a complex series of reactions
between reducing sugars and amino acids. The initial step involves the condensation of the
carbonyl group of fructose with the primary amino group of L-tryptophan to form a Schiff base.
This unstable intermediate then undergoes an irreversible rearrangement to form the more
stable 1-amino-1-deoxy-2-ketose, known as the Amadori product, which in this case is
Fructose-L-tryptophan.
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Determination of Fructose-L-tryptophan]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142044#analytical-methods-for-fructose-I-tryptophan-
detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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